Cas no 50522-23-1 (5,6-Dimethoxy[1,1'-biphenyl]-3,4'-dicarboxylic acid)

• Product Name: 5,6-Dimethoxy[1,1'-biphenyl]-3,4'-dicarboxylic acid
• CAS No: 50522-23-1
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 2187470
• Update Time: 2023-08-05

5,6-Dimethoxy[1,1'-biphenyl]-3,4'-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-3,4’-biphenyldicarboxylic acid
• 3-(4-carboxyphenyl)-4,5-dimethoxybenzoic acid
• 5,6-Dimethoxy-3,4'-biphenyldicarboxylic acid
• 5,6-Dimethoxy[1,1'-biphenyl]-3,4'-dicarboxylic acid

• Inchi： 1S/C16H14O6/c1-21-13-8-11(16(19)20)7-12(14(13)22-2)9-3-5-10(6-4-9)15(17)18/h3-8H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： SZGNXFGJMDIUTD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)O)=CC=1C1C=CC(C(=O)O)=CC=1)OC

Computed Properties

• Exact Mass: 302.079
• Monoisotopic Mass: 302.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1